Cas no 2229359-39-9 (2-(3-bromopropyl)-1,3-difluoro-5-methoxybenzene)

• Product Name: 2-(3-bromopropyl)-1,3-difluoro-5-methoxybenzene
• CAS No: 2229359-39-9
• MF: C₁₀H₁₁BrF₂O
• MW: 265.094549417496
• CID: 5937705
• PubChem ID: 165643704
• Update Time: 2025-06-13

2-(3-bromopropyl)-1,3-difluoro-5-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopropyl)-1,3-difluoro-5-methoxybenzene
• EN300-1917952
• 2229359-39-9

• Inchi： 1S/C10H11BrF2O/c1-14-7-5-9(12)8(3-2-4-11)10(13)6-7/h5-6H,2-4H2,1H3
• InChI Key： SRJSDIKPEVNRFN-UHFFFAOYSA-N
• SMILES： BrCCCC1C(=CC(=CC=1F)OC)F

Computed Properties

• Exact Mass: 263.99613g/mol
• Monoisotopic Mass: 263.99613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(3-bromopropyl)-1,3-difluoro-5-methoxybenzene

Professional Introduction to Compound with CAS No. 2229359-39-9 and Product Name: 2-(3-bromopropyl)-1,3-difluoro-5-methoxybenzene

The compound CAS No. 2229359-39-9 and the product 2-(3-bromopropyl)-1,3-difluoro-5-methoxybenzene represent a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of both bromo and fluoro substituents, along with a methoxy group, contributes to its distinct chemical properties and reactivity, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds that incorporate fluorine and bromine atoms. These elements are known for their ability to enhance the metabolic stability, binding affinity, and overall efficacy of drug molecules. The compound in question, 2-(3-bromopropyl)-1,3-difluoro-5-methoxybenzene, exemplifies this trend by integrating multiple functional groups that can be leveraged for medicinal chemistry applications.

The structural composition of this compound includes a benzene ring substituted with a bromo group at the 3-position, two fluoro atoms at the 1 and 3 positions, and a methoxy group at the 5-position. This arrangement not only imparts specific electronic and steric properties but also opens up numerous possibilities for further chemical modifications. Such modifications can be tailored to enhance pharmacokinetic profiles or to target specific biological pathways.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of antiviral and anticancer agents. The fluoro substituents in 2-(3-bromopropyl)-1,3-difluoro-5-methoxybenzene are particularly noteworthy due to their ability to improve the lipophilicity and binding affinity of drug candidates. This has been observed in various fluorinated analogs that have shown promising results in preclinical studies.

The bromo group in this compound also plays a crucial role in its chemical behavior. Bromine is often used as a handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely employed in drug synthesis to introduce complex molecular architectures. The presence of both bromo and fluoro substituents makes 2-(3-bromopropyl)-1,3-difluoro-5-methoxybenzene an attractive intermediate for constructing more elaborate pharmacophores.

Moreover, the methoxy group at the 5-position of the benzene ring contributes to the compound's solubility and metabolic stability. Methoxy-substituted aromatic compounds are known for their favorable pharmacokinetic properties, which can enhance drug absorption and reduce toxicity. This feature makes 2-(3-bromopropyl)-1,3-difluoro-5-methoxybenzene a promising candidate for further development into therapeutic agents.

Current research in medicinal chemistry is increasingly focused on developing multifunctional compounds that can address multiple targets or exhibit synergistic effects. The unique combination of substituents in 2-(3-bromopropyl)-1,3-difluoro-5-methoxybenzene aligns well with this trend. The compound's structure allows for diverse modifications that can be fine-tuned to optimize its biological activity. For instance, additional functional groups can be introduced to enhance binding interactions with specific enzymes or receptors.

One area of interest is the use of such compounds in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, including cell growth and division. Inhibiting these enzymes has been shown to be effective against various diseases, particularly cancer. The presence of both fluoro and bromo substituents in 2-(3-bromopropyl)-1,3-difluoro-5-methoxybenzene makes it a suitable candidate for designing kinase inhibitors due to their ability to modulate enzyme activity through steric and electronic effects.

Another promising application is in the field of antiviral drugs. Recent advances in virology have highlighted the importance of targeting viral enzymes and receptors to develop effective treatments against infectious diseases. The structural features of 2-(3-bromopropyl)-1,3-difluoro-5-methoxybenzene suggest that it could be modified to interact with viral proteins or nucleic acids, potentially leading to new antiviral agents.

In conclusion, the compound with CAS No. 2229359-39-9 and its product name 2-(3-bromopropyl)-1,3-difluoro-5-methoxybenzene represent a significant advancement in pharmaceutical chemistry. Its unique structural features, including the presence of bromo, fluoro, and methoxy groups, make it a valuable candidate for further exploration in drug development. The potential applications in kinase inhibition and antiviral therapy highlight its significance as a building block for novel therapeutic agents.